
Breed-Specific Variations in Feline (+/-)-Felinine
Levels: A Comparative Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Felinine, (+/-)-

Cat. No.: B1199444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of (+/-)-Felinine levels across various domestic cat

breeds, supported by experimental data. Felinine, a sulfur-containing amino acid found in cat

urine, is a precursor to a putative pheromone and is linked to territorial marking.[1][2][3]

Understanding the variations in its excretion among different breeds can offer insights into

feline genetics, metabolism, and chemical communication.

Quantitative Comparison of Felinine Levels
A key study investigating the differences in felinine excretion among domestic cat breeds

provides the basis for the following comparison. The data is presented as the felinine to

creatinine (Fel:Cr) ratio to normalize for variations in urine concentration.[4]
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Cat Breed Hair Length Mean Fel:Cr Ratio (± SD)

Abyssinian Shorthair 0.878 ± 0.162

Sphynx Hairless 0.878 ± 0.341

Persian Longhair 0.792 ± 0.284

Ragdoll Longhair 0.673 ± 0.256

Siberian Longhair 0.627 ± 0.124

Birman Longhair 0.614 ± 0.266

British Shorthair Shorthair 0.584 ± 0.220

Norwegian Forest Cat Longhair 0.566 ± 0.296

Overall Mean (all breeds): 0.702 ± 0.265[4]

The study highlights that shorthaired and hairless breeds, such as the Abyssinian and Sphynx,

exhibited the highest levels of felinine excretion.[4][5] This is hypothesized to be linked to the

competition for the amino acid cysteine, a precursor for both felinine and hair growth.[4][5]

Long-haired breeds generally showed lower felinine levels, with the notable exception of the

Persian.[4][5]

Experimental Protocols
The primary method for quantifying urinary felinine involves urine sample collection and

analysis using techniques like liquid chromatography-mass spectrometry (LC-MS).[6][7]

Urine Sample Collection and Preparation:

Urine samples were collected from 83 privately owned, intact male cats from eight different

breeds.[4] To account for variations in renal output, the concentration of free felinine was

expressed relative to the urinary creatinine concentration.[4]

Quantification of Felinine and Creatinine:
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Felinine Analysis: While the specific details of the assay used in the comparative breed study

are not exhaustively detailed in the abstract, typical felinine quantification involves LC-MS.[6]

[7] This method allows for the separation and detection of felinine and its metabolites with

high sensitivity and specificity.

Creatinine Analysis: Urinary creatinine concentration is a standard measure used to

normalize the excretion of other urinary metabolites. It is typically determined using

colorimetric assays or enzymatic methods.

Visualizing Key Pathways and Workflows
To further elucidate the processes involved, the following diagrams illustrate the biosynthesis of

felinine and a general experimental workflow for its analysis.
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Caption: Biosynthesis pathway of (+/-)-Felinine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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